Cas no 41589-39-3 ( )

• Product Name: &nbsp
• CAS No: 41589-39-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 927124
• PubChem ID: 348768
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diethyl 2-butan-2-ylidenepropanedioate
• (1-Methyl-propyliden)-malonsaeure-diaethylester
• (1-Methylpropyliden)malonsaeure-diethylester
• 2-Methyl-buten-(1)-dicarbonsaeure-(1.1)-diaethylester
• AC1L8A5I
• AG-F-47866
• CTK4I5002
• Methyl-aethyl-methylenmalonsaeurediathylester
• NSC408240
• sec-butylidene-malonic acid diethyl ester
• sec-Butyliden-malonsaeure-diaethylester
• DTXSID70325030
• 41589-39-3
• DS-010791
• NSC-408240
• SCHEMBL15913666
•  

• Inchi： 1S/C11H18O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h5-7H2,1-4H3
• InChI Key： JVJLPIVLUUSKPW-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C(\C)/CC)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.83910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters